Cas no 35461-94-0 (4-(furan-2-yl)phenol)

• Product Name: 4-(furan-2-yl)phenol
• CAS No: 35461-94-0
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• MDL: MFCD06802301
• CID: 1476904
• PubChem ID: 12247725
• Update Time: 2025-05-26

4-(furan-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(furan-2-yl)phenol
• I14-22246
• 4-furan-2-yl-phenol
• p-(2-Furyl)-phenol
• BB 0223359
• p-2-furyl-phenol
• SureCN419195
• 4-(2-furyl)phenol
• 4-(furan-2-yl)-phenol
• 2-(4-hydroxy-phenyl)-furan
• 4-(2-furanyl)phenol
• SCHEMBL419195
• Phenol, 4-(2-furanyl)-
• 2-(p-hydroxyphenyl)furan
• DB-137099
• MVKSSBPEKFRREA-UHFFFAOYSA-N
• DTXSID90482270
• AKOS004116455
• 4-(Furan-2-yl)phenol, 95%
• 35461-94-0
• MFCD06802301

• MDL： MFCD06802301
• Inchi： 1S/C10H8O2/c11-9-5-3-8(4-6-9)10-2-1-7-12-10/h1-7,11H
• InChI Key： MVKSSBPEKFRREA-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• PSA: 33.37

Additional information on 4-(furan-2-yl)phenol

Comprehensive Overview of 4-(furan-2-yl)phenol (CAS No. 35461-94-0): Properties, Applications, and Industry Insights

4-(furan-2-yl)phenol (CAS No. 35461-94-0), also known as 2-(4-hydroxyphenyl)furan, is an organic compound featuring a phenolic hydroxyl group linked to a furan ring. This unique structure grants it versatile chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. Researchers and industries are increasingly interested in its potential due to its bioactive characteristics and role as a building block for complex molecules.

The compound's molecular formula (C₁₀H₈O₂) and molecular weight (160.17 g/mol) are critical for synthetic applications. Its melting point (reported between 110–115°C) and solubility in polar solvents like ethanol or DMSO facilitate its use in lab-scale and industrial processes. Recent studies highlight its relevance in green chemistry, aligning with the global shift toward sustainable synthesis methods.

In pharmaceuticals, 4-(furan-2-yl)phenol serves as a precursor for drug discovery, particularly in designing antioxidant and anti-inflammatory agents. Its furan-phenol hybrid structure mimics natural bioactive compounds, attracting attention for neuroprotective and antimicrobial applications. A 2023 study noted its potential in modulating enzyme activity, sparking discussions in medicinal chemistry forums.

Material scientists exploit its aromaticity to develop polymeric coatings and photoresponsive materials. Its incorporation into biodegradable polymers addresses the demand for eco-friendly alternatives, a trending topic in circular economy initiatives. Users searching for "furan derivatives in materials" or "phenolic monomers for polymers" will find this compound highly relevant.

Analytical techniques like HPLC, GC-MS, and NMR are essential for characterizing 35461-94-0. Purity (>98%) is crucial for research reproducibility, a frequent concern among buyers. Suppliers often highlight batch consistency and certificates of analysis (CoA) to meet GMP standards, addressing common queries about quality control.

Environmental and toxicological data remain a focus, with regulatory bodies emphasizing REACH compliance. While not classified as hazardous, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to preserve stability—a detail frequently searched by lab managers.

The market for 4-(furan-2-yl)phenol is expanding, driven by R&D investments in Europe and Asia. Patent analyses reveal growing applications in electronic materials and catalysis, coinciding with interest in "high-performance organic compounds." Custom synthesis services also report rising demand for tailored furan derivatives.

In summary, CAS No. 35461-94-0 exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted roles—from pharmaceutical intermediates to advanced materials—make it a compound worth monitoring in scientific and industrial landscapes.